Cas no 4189-44-0 (Methanesulfinic acid,1-amino-1-imino-)

Methanesulfinic acid,1-amino-1-imino- structure
4189-44-0 structure
Product Name:Methanesulfinic acid,1-amino-1-imino-
CAS No:4189-44-0
MF:CH4N2O2S
MW:108.11966
CID:329102
Update Time:2019-02-12

Methanesulfinic acid,1-amino-1-imino- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfinic acid,1-amino-1-imino-
    • THIOUREA DIOXIDE
    • Einecs 224-065-1
    • THIO UREA MIN.
    • thiourea S,S-dioxide
    • thiourea S-dioxide
    • Thiourea,S,S-dioxide(9CI)
    • Urea,thio-,2,2-dioxide
    • Thiourea, S,S-dioxide (9CI)
    • thiourea, s,s-dioxide
    • thiourea,,dioxide
    • Formamidine sulfinic acid
    • Inchi: 1S/CH4N2O2S/c2-1(3)6(4)5/h2-3H2
    • InChI Key: KDZCMNKCNXVTIK-UHFFFAOYSA-N
    • SMILES: NC(N)=S(=O)=O

Computed Properties

  • Exact Mass: 107.99900
  • Monoisotopic Mass: 107.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 84
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: -1.7
  • Topological Polar Surface Area: 90

Experimental Properties

  • Color/Form: White crystalline particles, non-toxic and odorless
  • Density: 2.25 g/cm3
  • Melting Point: 126 °C
  • Boiling Point: 355.3 °C at 760 mmHg
  • Flash Point: 168.7 °C
  • Refractive Index: 1.805
  • PSA: 118.27000
  • LogP: 0.35170
  • Solubility: Uncertain

Methanesulfinic acid,1-amino-1-imino- Security Information

  • Safety Instruction: S22-S36/37
  • RTECS:YT5250000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/37/38
  • Storage Condition:2-8°C

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